Cas no 10347-11-2 (Methanone,1H-imidazol-1-yl(4-methylphenyl)-)

• Product Name: Methanone,1H-imidazol-1-yl(4-methylphenyl)-
• CAS No: 10347-11-2
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 118548
• PubChem ID: 820287
• Update Time: 2025-04-18

Methanone,1H-imidazol-1-yl(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Methanone,1H-imidazol-1-yl(4-methylphenyl)-
• 1-(4-METHYLBENZOYL)-1H-IMIDAZOLE
• (1H-imidazol-1-yl)(p-tolyl)methanone
• 1-(4-methyl-benzoyl)-1H-imidazole
• 4-(methylaminomethyl)-pyridine
• 4-(N-methyl-aminomethyl)pyridine
• Methylpyridin-4-Yl-Methylamine
• N-(4-methylbenzoyl)imidazole
• N-(4-picolyl) methylamine
• N-(p-methylbenzoyl)imidazole
• N-methyl-1-(pyridin-4-yl)methanamine
• N-METHYL-4-PYRIDYLMETHYLAMINE
• N-METHYL-N-(4-PYRIDINYLMETHYL)AMINE
• N-Methyl-N-(4-pyridylmethyl)amine
• N-methyl-N-(pyridin-4-ylmethyl)amine
• p-t
• 10347-11-2
• AO-435/41051516
• imidazol-1-yl-(4-methylphenyl)methanone
• AKOS006277788
• SCHEMBL11106769

• Inchi： 1S/C11H10N2O/c1-9-2-4-10(5-3-9)11(14)13-7-6-12-8-13/h2-8H,1H3
• InChI Key： BAGYLPGIFASWHP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=CC=1)N1C=NC=C1

Computed Properties

• Exact Mass: 186.0794
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89